6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbonitrile

• IUPAC Name: 6-(1,2,4-triazol-1-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C8H5N5/c9-3-7-1-2-8(11-4-7)13-6-10-5-12-13/h1-2,4-6H
• InChI Key: RONSSOSFWUUHDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C#N)N2C=NC=N2
• Molecular Formula: C8H5N5
• Molecular Weight: 171.16 g/mol

Description

“6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbonitrile” is a chemical compound with the CAS Number: 400075-27-6. It has a molecular weight of 171.16. The IUPAC name for this compound is 6-(1H-1,2,4-triazol-1-yl)nicotinonitrile.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “this compound”, has been reported in the literature. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C8H5N5/c9-3-7-1-2-8(11-4-7)13-6-10-5-12-13/h1-2,4-6H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a melting point of 210-212 degrees Celsius.

Mechanism of Action

The mechanism of action of 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbonitrile is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis. It has also been found to inhibit the production of pro-inflammatory cytokines, which makes it a potential candidate for the treatment of inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. It has also been found to have a low toxicity profile, which makes it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbonitrile in lab experiments is its low toxicity profile. It has also been found to have a high yield when synthesized, which makes it a cost-effective option. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbonitrile. One of the main areas of research is its potential use in the treatment of Alzheimer's disease and Parkinson's disease. It is also being studied for its potential use in the treatment of cancer and inflammatory diseases. Further studies are needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbonitrile is a relatively simple process. It can be synthesized by reacting 6-chloronicotinic acid with sodium azide and copper(I) iodide in acetonitrile. The reaction takes place at room temperature, and the yield of the product is high.

Scientific Research Applications

6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbonitrile has been extensively studied for its potential applications in various fields. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H302, H312, H315, H319, H332, H335. These indicate that the compound may be harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation.